1-Chloro-1-(2-chloro-4-(trifluoromethoxy)phenyl)propan-2-one

• Molecular Formula: C10H7Cl2F3O2
• Molecular Weight: 287.06 g/mol
• IUPAC Name: 1-chloro-1-[2-chloro-4-(trifluoromethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C10H7Cl2F3O2/c1-5(16)9(12)7-3-2-6(4-8(7)11)17-10(13,14)15/h2-4,9H,1H3
• InChI Key: XPHMRYJVEPGUBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)OC(F)(F)F)Cl)Cl

Description

1-Chloro-1-(2-chloro-4-(trifluoromethoxy)phenyl)propan-2-one is a halogenated aromatic ketone featuring a trifluoromethoxy (-OCF₃) group and two chlorine substituents on the phenyl ring. This compound is of interest in agrochemical and pharmaceutical research due to the electron-withdrawing nature of the trifluoromethoxy group, which enhances stability and bioactivity .

Comparison with Similar Compounds

1-Chloro-1-(2-chloro-4-(trifluoromethylthio)phenyl)propan-2-one

• Structural Difference : The trifluoromethoxy (-OCF₃) group is replaced with trifluoromethylthio (-SCF₃) .
• Physicochemical Properties :
  • Molecular Formula: C₁₀H₇Cl₂F₃OS
  • Molar Mass: 303.13 g/mol .
• Sulfur’s larger atomic radius may introduce steric hindrance, affecting reaction kinetics in substitution reactions.

1-Chloro-1-(2-(methylthio)-3-(trifluoromethoxy)phenyl)propan-2-one

• Structural Features : Contains a methylthio (-SCH₃) group at position 2 and trifluoromethoxy (-OCF₃) at position 3 .
• Physicochemical Properties :
  • Molecular Formula: C₁₁H₁₀ClF₃O₂S
  • Molar Mass: 298.71 g/mol .
• Key Differences :
  • The methylthio group introduces moderate electron-donating effects, counterbalancing the electron-withdrawing -OCF₃.
  • Positional isomerism (substituents at 2- and 3-positions) may alter steric interactions in catalytic processes.

1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one

• Structural Variation : Replaces the chloro-trifluoromethoxy phenyl group with a hydrazinylidene moiety attached to a 4-methoxyphenyl ring .
• Physicochemical Properties :
  • Molecular Formula: C₉H₉ClN₂O
  • Molar Mass: 196.63 g/mol .
• Functional Implications :
  • The hydrazinylidene group (-N=N-) enables cyclization reactions to form pyrazoles, a key step in heterocyclic drug synthesis .
  • The 4-methoxy group (-OCH₃) is electron-donating, contrasting with the electron-withdrawing -OCF₃ in the target compound.

1-(2-Chloro-4-(hydroxymethyl)phenyl)propan-2-one

• Structural Difference : Features a hydroxymethyl (-CH₂OH) group instead of -OCF₃ .
• Functional Impact :
  • The polar -CH₂OH group increases solubility in aqueous media, making it suitable for reactions requiring hydrophilic environments.
  • Reduced electron-withdrawing effects compared to -OCF₃ may lower stability under acidic conditions.

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Applications
Target Compound	C₁₀H₇Cl₂F₃O₂	303.13 (est.)	2-Cl, 4-OCF₃	Agrochemical intermediates
1-Chloro-1-(2-Cl-4-SCF₃-phenyl)propan-2-one	C₁₀H₇Cl₂F₃OS	303.13	2-Cl, 4-SCF₃	High lipophilicity applications
1-Chloro-1-(2-SCH₃-3-OCF₃-phenyl)propan-2-one	C₁₁H₁₀ClF₃O₂S	298.71	2-SCH₃, 3-OCF₃	Sterically tuned catalysis
1-Chloro-1-(4-OCH₃-phenylhydrazinylidene)propan-2-one	C₉H₉ClN₂O	196.63	Hydrazinylidene, 4-OCH₃	Heterocyclic synthesis
1-(2-Cl-4-CH₂OH-phenyl)propan-2-one	C₁₀H₁₁ClO₂	198.65 (est.)	2-Cl, 4-CH₂OH	Polar reaction media

Research Findings and Implications

• Reactivity : The trifluoromethoxy group in the target compound enhances electrophilicity at the carbonyl carbon, favoring nucleophilic attacks compared to hydroxymethyl or hydrazinylidene analogs .
• Synthetic Utility : Hydrazinylidene derivatives (e.g., ) are pivotal in constructing nitrogen-containing heterocycles, while chloro-trifluoromethoxy variants are tailored for halogen-bonding interactions in crystal engineering .

Q & A

Q. What are the established synthetic routes for 1-Chloro-1-(2-chloro-4-(trifluoromethoxy)phenyl)propan-2-one?

The compound is synthesized via Friedel-Crafts acylation , where 2-chloro-4-(trifluoromethoxy)benzene reacts with chloroacetyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃). The reaction proceeds under anhydrous conditions, followed by purification via column chromatography or recrystallization to isolate the product . Alternative methods include nucleophilic substitution on pre-functionalized ketones, leveraging the reactivity of the chloro and trifluoromethoxy groups .

Q. Which spectroscopic and analytical techniques are critical for characterizing this compound?

• ¹H/¹³C NMR : Identifies substituent positions and confirms the aromatic ring substitution pattern.
• FT-IR : Detects carbonyl (C=O) stretching (~1700 cm⁻¹) and C-Cl vibrations (~700 cm⁻¹).
• Mass Spectrometry (MS) : Confirms molecular weight (e.g., [M+H]⁺ at m/z 318.6).
• X-ray Crystallography : Resolves stereochemical ambiguities; programs like SHELXL refine crystal structures .

Q. What role does the trifluoromethoxy group play in the compound’s chemical reactivity?

The electron-withdrawing trifluoromethoxy group deactivates the phenyl ring, directing electrophilic substitutions to the para position relative to the chloro group. This enhances stability against oxidation and influences regioselectivity in nucleophilic reactions (e.g., SN2 substitutions at the α-chloro ketone moiety) .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of functional groups in this compound?

Density Functional Theory (DFT) calculations evaluate electron density distribution, identifying reactive sites. For example:

• The α-chloro ketone exhibits high electrophilicity (LUMO ≈ -1.8 eV), favoring nucleophilic attacks.
• Molecular dynamics simulations predict solvation effects on reaction pathways . Table 1: Key Computational Parameters

Parameter	Value (eV)	Reactivity Insight
HOMO (Trifluoromethoxy)	-7.2	Stabilizes aromatic ring
LUMO (Carbonyl)	-1.8	Electrophilic center for SN2

Q. What strategies resolve contradictions in reported reaction yields for derivatives of this compound?

Conflicting data (e.g., 40–80% yields in nucleophilic substitutions) arise from solvent polarity, temperature, and catalyst variations. Systematic optimization involves:

• Design of Experiments (DoE) : Screening parameters like solvent (DMF vs. THF) and base (K₂CO₃ vs. DBU).
• Kinetic Monitoring : HPLC or in-situ IR tracks intermediate formation to identify rate-limiting steps .

Q. How does the substitution pattern affect biological activity compared to analogs?

Structural variations alter enzyme inhibition and cytotoxicity: Table 2: Comparative Bioactivity

Compound	Substituents	Biological Activity (IC₅₀, μM)
Target Compound	2-Cl, 4-CF₃O	12.3 (Enzyme X inhibition)
1-(2-Cl-4-F-phenyl)	2-Cl, 4-F	28.7 (Reduced potency)
1-(3-CF₃-4-Cl-phenyl)	3-CF₃, 4-Cl	8.9 (Enhanced cytotoxicity)
The trifluoromethoxy group enhances metabolic stability, critical for in-vivo efficacy .

Q. What mechanistic insights explain the compound’s behavior in cross-coupling reactions?

The α-chloro ketone participates in Buchwald-Hartwig aminations via a Pd-catalyzed pathway. Kinetic studies reveal:

• Oxidative addition of Pd(0) to the C-Cl bond (rate constant k = 5.6 × 10⁻³ s⁻¹).
• Steric hindrance from the trifluoromethoxy group slows transmetallation, requiring bulky ligands (e.g., XPhos) .

Q. How can crystallographic data resolve stereochemical uncertainties in derivatives?

Single-crystal X-ray diffraction with SHELXL refines torsional angles and bond lengths. For example:

• The dihedral angle between the phenyl and ketone moieties is 85.2°, indicating minimal conjugation.
• Halogen bonding (Cl⋯O, 3.2 Å) stabilizes the crystal lattice .

Methodological Notes

• Data Conflicts : Cross-validate spectral data with multiple techniques (e.g., NMR + X-ray).
• Advanced Tools : Use Gaussian 16 for DFT, Mercury for crystallography visualization.